Cas no 1379812-18-6 (2-Phenyl-5-(pentafluorosulfanyl)benzooxazole)
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole
- PC405551
- 5-(pentafluoro-lambda~6~-sulfanyl)-2-phenyl-1,3-benzoxazole
-
- MDL: MFCD22370129
- Inchi: 1S/C13H8F5NOS/c14-21(15,16,17,18)10-6-7-12-11(8-10)19-13(20-12)9-4-2-1-3-5-9/h1-8H
- InChI Key: JUFKZXWJWYOHPG-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)N=C(C1C=CC=CC=1)O2)(F)(F)(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 407
- Topological Polar Surface Area: 27
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P192950-50mg |
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole |
1379812-18-6 | 50mg |
$ 415.00 | 2022-06-03 | ||
| TRC | P192950-100mg |
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole |
1379812-18-6 | 100mg |
$ 685.00 | 2022-06-03 | ||
| abcr | AB304825-250 mg |
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole, 95%; . |
1379812-18-6 | 95% | 250 mg |
€464.40 | 2023-07-19 | |
| abcr | AB304825-500 mg |
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole, 95%; . |
1379812-18-6 | 95% | 500 mg |
€703.40 | 2023-07-19 | |
| abcr | AB304825-250mg |
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole, 95%; . |
1379812-18-6 | 95% | 250mg |
€464.40 | 2025-02-21 | |
| abcr | AB304825-500mg |
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole, 95%; . |
1379812-18-6 | 95% | 500mg |
€703.40 | 2025-02-21 |
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole
Recent Advances in the Study of 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole (CAS: 1379812-18-6) and Its Applications in Chemical Biology and Medicine
2-Phenyl-5-(pentafluorosulfanyl)benzooxazole (CAS: 1379812-18-6) is a fluorinated benzooxazole derivative that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique pentafluorosulfanyl (-SF5) functional group, exhibits remarkable physicochemical properties, including high lipophilicity, metabolic stability, and electron-withdrawing effects, making it a promising scaffold for drug discovery and development. Recent studies have explored its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of targeting challenging disease pathways.
A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole as a key intermediate in the synthesis of potent kinase inhibitors. The researchers demonstrated that the incorporation of the -SF5 group significantly enhanced the binding affinity of the resulting compounds to ATP-binding sites of various kinases, including those implicated in cancer and inflammatory diseases. The study utilized X-ray crystallography to elucidate the structural basis of these interactions, revealing unique halogen bonding patterns that contribute to the compound's selectivity and potency.
In the realm of antimicrobial research, a recent breakthrough highlighted the efficacy of 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole derivatives against drug-resistant bacterial strains. The compound's ability to disrupt bacterial membrane integrity while evading common resistance mechanisms was attributed to the synergistic effects of the benzooxazole core and the pentafluorosulfanyl moiety. This finding, published in ACS Infectious Diseases, opens new avenues for addressing the global challenge of antimicrobial resistance.
From a synthetic chemistry perspective, innovative methodologies have been developed to access 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole and its derivatives more efficiently. A 2024 Nature Communications paper described a novel photoredox-catalyzed approach that enables the late-stage functionalization of benzooxazole scaffolds with pentafluorosulfanyl groups under mild conditions, significantly expanding the structural diversity accessible for biological evaluation.
The compound's unique properties have also found applications in chemical biology tools development. Researchers have recently engineered 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole-based fluorescent probes for real-time monitoring of cellular processes, leveraging the -SF5 group's ability to modulate fluorescence properties while maintaining cell permeability. These advances, documented in Chemical Science, provide powerful new tools for studying intracellular signaling pathways.
Looking forward, the versatility of 2-Phenyl-5-(pentafluorosulfanyl)benzooxazole continues to inspire innovative applications across multiple therapeutic areas. Ongoing clinical investigations are exploring its derivatives as potential treatments for neurological disorders, capitalizing on their ability to cross the blood-brain barrier. The compound's unique combination of properties positions it as a valuable asset in the medicinal chemist's toolkit, with potential to address some of the most pressing challenges in drug discovery.
1379812-18-6 (2-Phenyl-5-(pentafluorosulfanyl)benzooxazole) Related Products
- 500219-47-6(Benzoxazole, 2,2'-(1,4-phenylene)bis[5-(methylthio)-)
- 75511-00-1(Naphth[1,2-d]oxazole-5-thiol, 2-phenyl-)
- 1379811-79-6(2-(4-Bromophenyl)-5-(pentafluorosulfanyl)benzooxazole)
- 1379812-09-5(2-(4-Chlorophenyl)-5-(pentafluorosulfanyl)benzooxazole)
- 1379812-03-9(2-(3-Bromophenyl)-5-(pentafluorosulfanyl)benzooxazole)
- 1379811-82-1(2-(2-Bromophenyl)-5-(pentafluorosulfanyl)benzooxazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)